Cas no 796083-84-6 (Glycine, N-[4-[[(4-bromophenyl)sulfonyl]amino]benzoyl]-)

• Product Name: Glycine, N-[4-[[(4-bromophenyl)sulfonyl]amino]benzoyl]-
• CAS No: 796083-84-6
• MF: C₁₅H₁₃BrN₂O₅S
• MW: 413.243121862412
• CID: 5227633
• Update Time: 2025-05-25

Glycine, N-[4-[[(4-bromophenyl)sulfonyl]amino]benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[4-[[(4-bromophenyl)sulfonyl]amino]benzoyl]-
• 2-{[4-(4-bromobenzenesulfonamido)phenyl]formamido}acetic acid

• Inchi： 1S/C15H13BrN2O5S/c16-11-3-7-13(8-4-11)24(22,23)18-12-5-1-10(2-6-12)15(21)17-9-14(19)20/h1-8,18H,9H2,(H,17,21)(H,19,20)
• InChI Key： MRKCLHFFMFMRNU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(=O)C1=CC=C(NS(C2=CC=C(Br)C=C2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Glycine, N-[4-[[(4-bromophenyl)sulfonyl]amino]benzoyl]-

Comprehensive Analysis of Glycine, N-[4-[[(4-bromophenyl)sulfonyl]amino]benzoyl]- (CAS No. 796083-84-6): Properties, Applications, and Industry Trends

In the realm of specialty chemicals, Glycine, N-[4-[[(4-bromophenyl)sulfonyl]amino]benzoyl]- (CAS No. 796083-84-6) stands out as a compound of significant interest due to its unique structural features and versatile applications. This sulfonamide-derived glycine derivative is increasingly sought after in pharmaceutical research, agrochemical development, and material science. Its molecular architecture, featuring a 4-bromophenylsulfonyl moiety linked to a benzoylated glycine backbone, enables interactions with biological targets and polymeric matrices, making it a valuable intermediate in synthetic chemistry.

The compound's CAS registry number 796083-84-6 serves as a critical identifier for researchers investigating sulfonamide-based bioactive molecules. Recent literature highlights its potential in designing enzyme inhibitors, particularly those targeting carbonic anhydrases and tyrosine kinases – areas of intense focus in oncology and metabolic disorder research. The 4-bromo substitution on the phenyl ring enhances electrophilic character, facilitating nucleophilic aromatic substitutions in downstream derivatization, a property leveraged in high-throughput drug discovery platforms.

From a synthetic chemistry perspective, N-[4-[[(4-bromophenyl)sulfonyl]amino]benzoyl]glycine exemplifies the growing trend toward multifunctional building blocks in medicinal chemistry. Its dual functional groups (carboxylic acid and sulfonamide) enable diverse conjugation strategies, addressing the pharmaceutical industry's demand for proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Analytical characterization via LC-MS and NMR spectroscopy confirms its stability under physiological pH ranges, a key consideration for bioavailability optimization in drug development.

Material science applications exploit the compound's aromatic stacking capabilities and hydrogen-bonding motifs. Studies demonstrate its utility in designing supramolecular polymers with tunable thermal properties, responding to the nanotechnology sector's need for organic electronic materials. The bromophenyl segment particularly facilitates cross-coupling reactions in polymer functionalization, aligning with sustainable chemistry initiatives seeking atom-efficient syntheses.

Quality control protocols for CAS 796083-84-6 emphasize rigorous HPLC purity testing (>98%) and heavy metal screening, reflecting Good Manufacturing Practice (GMP) standards. Suppliers typically provide detailed spectral data (IR, ¹H/¹³C NMR) and certificates of analysis, addressing the pharmaceutical industry's documentation requirements. Proper storage conditions (2-8°C under inert atmosphere) ensure stability of this light-sensitive compound, a consideration highlighted in recent cold chain logistics optimization discussions.

Emerging research explores the compound's role in green chemistry applications, particularly as a precursor for biodegradable surfactants. The sulfonamido linkage demonstrates unexpected stability in aqueous micellar systems, sparking interest in environmentally friendly formulations. This aligns with global trends toward sustainable chemical production and the circular economy model, where molecular design considers end-of-life degradation pathways.

Regulatory intelligence indicates 796083-84-6 falls under standard chemical safety protocols without special restrictions, facilitating global trade. However, researchers must consider brominated compound handling guidelines and waste disposal regulations. The compound's ECHA registration status and REACH compliance data remain current topics in chemical regulatory forums, reflecting the evolving landscape of specialty chemical commerce.

Market analysis reveals growing demand for high-purity 796083-84-6, particularly from contract research organizations and academic laboratories focusing on structure-activity relationship studies. Custom synthesis services now offer isotope-labeled versions (e.g., ¹³C, ¹⁵N) for metabolic tracing applications, demonstrating the compound's expanding utility in mechanistic pharmacology. Price trends reflect typical small-volume specialty chemical economics, with bulk procurement options emerging as clinical trial applications develop.

Future perspectives anticipate expanded use of Glycine, N-[4-[[(4-bromophenyl)sulfonyl]amino]benzoyl]- in bioconjugation technologies and targeted drug delivery systems. Its molecular features position it well for click chemistry applications and bioorthogonal labeling strategies – fast-growing areas in chemical biology. Continued innovation in flow chemistry production methods may enhance accessibility of this versatile building block for diverse research applications.